Cas no 917981-04-5 (Benzonitrile, 4,4'-[1,10-decanediylbis(oxy)]bis[3-methoxy-)

• Product Name: Benzonitrile, 4,4'-[1,10-decanediylbis(oxy)]bis[3-methoxy-
• CAS No: 917981-04-5
• MF: C₂₆H₃₂N₂O₄
• MW: 436.543287277222
• CID: 780423
• PubChem ID: 71427928
• Update Time: 2025-04-19

Benzonitrile, 4,4'-[1,10-decanediylbis(oxy)]bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-[1,10-decanediylbis(oxy)]bis[3-methoxy-
• 4-[10-(4-cyano-2-methoxyphenoxy)decoxy]-3-methoxybenzonitrile
• DTXSID60846663
• 917981-04-5
• 4,4'-[Decane-1,10-diylbis(oxy)]bis(3-methoxybenzonitrile)

• Inchi： 1S/C26H32N2O4/c1-29-25-17-21(19-27)11-13-23(25)31-15-9-7-5-3-4-6-8-10-16-32-24-14-12-22(20-28)18-26(24)30-2/h11-14,17-18H,3-10,15-16H2,1-2H3
• InChI Key： HMEWLKOCYLYMKD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1OC)CCCCCCCCCCOC1C=CC(C#N)=CC=1OC

Computed Properties

• Exact Mass: 436.23620751g/mol
• Monoisotopic Mass: 436.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 84.5Ų